![molecular formula C14H14N2O4S2 B3893680 3-(3-methoxypropyl)-5-(3-nitrobenzylidene)-2-thioxo-1,3-thiazolidin-4-one](/img/structure/B3893680.png)
3-(3-methoxypropyl)-5-(3-nitrobenzylidene)-2-thioxo-1,3-thiazolidin-4-one
Overview
Description
3-(3-methoxypropyl)-5-(3-nitrobenzylidene)-2-thioxo-1,3-thiazolidin-4-one is a chemical compound that belongs to the thiazolidinone family. It is also known as MBT, which is a yellow crystalline powder. This compound has gained significant attention in the scientific community due to its various biological activities, including anti-inflammatory, antioxidant, and anticancer properties.
Mechanism of Action
The mechanism of action of 3-(3-methoxypropyl)-5-(3-nitrobenzylidene)-2-thioxo-1,3-thiazolidin-4-one is not fully understood. However, it has been suggested that its anti-inflammatory and antioxidant activities are due to its ability to inhibit the production of reactive oxygen species (ROS) and pro-inflammatory cytokines. Moreover, its anticancer activity is believed to be mediated through the induction of apoptosis and cell cycle arrest.
Biochemical and Physiological Effects:
This compound has been reported to have various biochemical and physiological effects. It has been shown to reduce the levels of pro-inflammatory cytokines such as interleukin-1β (IL-1β), interleukin-6 (IL-6), and tumor necrosis factor-α (TNF-α). Additionally, it has been found to increase the levels of antioxidant enzymes such as catalase and superoxide dismutase (SOD). Furthermore, it has been reported to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest.
Advantages and Limitations for Lab Experiments
One of the major advantages of using 3-(3-methoxypropyl)-5-(3-nitrobenzylidene)-2-thioxo-1,3-thiazolidin-4-one in lab experiments is its potent biological activities, which make it a potential candidate for the development of novel drugs. Moreover, its low toxicity and high solubility in aqueous solutions make it an ideal compound for in vitro and in vivo studies. However, one of the limitations of this compound is its high cost, which may limit its use in large-scale experiments.
Future Directions
There are several future directions for the research on 3-(3-methoxypropyl)-5-(3-nitrobenzylidene)-2-thioxo-1,3-thiazolidin-4-one. One of the potential areas of research is the development of novel drugs based on this compound for the treatment of inflammatory diseases and cancer. Moreover, the investigation of its molecular targets and signaling pathways could provide insights into its mechanism of action. Additionally, the evaluation of its pharmacokinetic and pharmacodynamic properties could help in the optimization of its therapeutic potential.
Scientific Research Applications
3-(3-methoxypropyl)-5-(3-nitrobenzylidene)-2-thioxo-1,3-thiazolidin-4-one has been studied extensively for its various biological activities. It has been found to possess potent anti-inflammatory and antioxidant properties, which make it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and asthma. Moreover, it has also shown anticancer activity against various cancer cell lines, including breast, lung, and colon cancer. Additionally, it has been reported to exhibit antibacterial and antifungal activities.
properties
IUPAC Name |
(5Z)-3-(3-methoxypropyl)-5-[(3-nitrophenyl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14N2O4S2/c1-20-7-3-6-15-13(17)12(22-14(15)21)9-10-4-2-5-11(8-10)16(18)19/h2,4-5,8-9H,3,6-7H2,1H3/b12-9- | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GTJNTPVWIUEWDW-XFXZXTDPSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCCN1C(=O)C(=CC2=CC(=CC=C2)[N+](=O)[O-])SC1=S | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COCCCN1C(=O)/C(=C/C2=CC(=CC=C2)[N+](=O)[O-])/SC1=S | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14N2O4S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
338.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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